Cas no 68116-43-8 (8-Hydroxyapigenin 8-sophoroside)

• Product Name: 8-Hydroxyapigenin 8-sophoroside
• CAS No: 68116-43-8
• MF: C₂₇H₃₀O₁₆
• MW: 610.517509937286
• CID: 6767997
• Update Time: 2024-03-03

8-Hydroxyapigenin 8-sophoroside Chemical and Physical Properties

Names and Identifiers

• 8-[(2-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• 8-Hydroxyapigenin 8-sophoroside

• Inchi： 1S/C27H30O16/c28-7-15-18(34)20(36)22(38)26(40-15)43-25-21(37)19(35)16(8-29)41-27(25)42-23-13(33)5-11(31)17-12(32)6-14(39-24(17)23)9-1-3-10(30)4-2-9/h1-6,15-16,18-22,25-31,33-38H,7-8H2/t15-,16-,18-,19-,20+,21+,22-,25-,26+,27-/m1/s1
• InChI Key： FHPGRJSWCJSVEN-LKEDUYRFSA-N
• SMILES： OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)[C@@H](OC2C3OC(C4C=CC(O)=CC=4)=CC(C=3C(O)=CC=2O)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 43
• XLogP3: -2.054

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-8-O-glycosides